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Compound of Interest

Compound Name: 3-Bromobenzylmethylsulfone

cat. No.: B169642

Abstract

3-Bromobenzylmethylsulfone is a valuable reagent in organic synthesis, particularly in the
development of novel pharmaceutical compounds. This guide provides a comprehensive
overview of its safety profile, handling procedures, and emergency protocols. By synthesizing
information from authoritative safety data sheets and established laboratory safety practices,
this document aims to equip researchers with the knowledge necessary to mitigate risks and
ensure a safe laboratory environment. We will delve into the specific hazards associated with
this compound, outline detailed personal protective equipment requirements, and provide step-
by-step emergency response procedures.

Introduction: Understanding the Compound

1.1. Chemical Identity and Properties

3-Bromobenzylmethylsulfone, with the molecular formula C8H9BrO2S and a molecular
weight of 249.12 g/mol , is a white to off-white solid crystalline powder.[1][2] It is primarily used
in research and development settings for chemical synthesis.[3]

Table 1: Physicochemical Properties of 3-Bromobenzylmethylsulfone
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Property Value Source

Molecular Formula C8H9Bro2s BOC Sciences[1]
Molecular Weight 249.12 g/mol BOC Sciences[1]
Appearance White to off-white solid ChemicalBook[2]
Melting Point 155 - 158 °C (311 - 316 °F) Sigma-Aldrich[3]
Boiling Point 409.0 £ 28.0 °C (Predicted) ChemicalBook[2]
Density 1.562 + 0.06 g/cm3 (Predicted) = ChemicalBook[2]
Purity Typically 295% BOC Sciences[1]

1.2. Synthetic Utility

While a detailed exploration of its synthetic applications is beyond the scope of this safety
guide, it is important to recognize that 3-Bromobenzylmethylsulfone serves as a key building
block in organic synthesis. Its utility often lies in its reactive sites—the bromine atom on the
benzene ring and the methylsulfone group—which allow for a variety of chemical
transformations. These reactions are integral to the discovery and development of new drug
candidates.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the cornerstone of safe laboratory
practice. 3-Bromobenzylmethylsulfone is classified as a hazardous substance.

2.1. GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Bromobenzylmethylsulfone is categorized as follows:

o Skin Irritation: Category 2[3]
e Serious Eye Irritation: Category 2A[3]

o Specific target organ toxicity — single exposure (Respiratory system): Category 3[3]
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Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Some sources also indicate that the compound may be toxic if swallowed, in contact with skin,
or if inhaled, and it is a lachrymator (a substance that causes tearing).[4]

Figure 1: GHS Hazard Pictogram

GHS Pictogram for 3-Bromobenzylmethylsulfone

Click to download full resolution via product page
Caption: Exclamation mark pictogram indicating skin, eye, and respiratory irritation.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical to minimize exposure and prevent
accidents.

3.1. Personal Protective Equipment (PPE)

The selection and proper use of PPE are non-negotiable when working with 3-
Bromobenzylmethylsulfone.
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o Eye and Face Protection: Wear chemical safety goggles or a face shield.[3][5]

o Hand Protection: Use protective gloves.[3] Nitrile rubber gloves are a common and effective
choice for handling many laboratory chemicals.

« Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of splashing,
consider additional protective clothing.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4][5] If dust is generated, avoid breathing it in.[3]

Figure 2: PPE Selection Workflow
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Caption: Decision workflow for selecting appropriate PPE.
3.2. Engineering Controls

o Ventilation: Always handle 3-Bromobenzylmethylsulfone in a well-ventilated area.[3] A
certified chemical fume hood is the preferred engineering control to minimize inhalation
exposure.[5]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[5]
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3.3. Handling Procedures

Wash hands and any exposed skin thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the work area.[4]

Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[6]

3.4. Storage Requirements

o Store in a well-ventilated place and keep the container tightly closed.[3][4]

e Store in a dry, cool environment.[4]

e The storage area should be locked up.[3][4]

Emergency Procedures: A Step-by-Step Guide

In the event of an emergency, a calm and methodical response is crucial.

4.1. First-Aid Measures

» General Advice: Show the safety data sheet to the attending medical professional.[3][4]

« Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, call a
poison center or doctor.[3][4]

o Skin Contact: In case of skin contact, immediately take off all contaminated clothing and
rinse the skin with plenty of soap and water for at least 15 minutes.[3][7] If skin irritation
occurs, seek medical attention.[3]

o Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.
[3] If contact lenses are present, remove them if it is easy to do so and continue rinsing.[3] If
eye irritation persists, get medical advice or attention.[3]
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¢ Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Immediately
call a poison center or doctor.[4][6]

Figure 3: Emergency Response Flowchart
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Caption: Flowchart for first-aid response to exposure.
4.2. Fire-Fighting Measures
« Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

o Specific Hazards: The product is not flammable, but in the event of a fire, hazardous
decomposition products may be formed.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5]
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4 3. Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation.[6]

e Environmental Precautions: Prevent the substance from entering drains.[6]

o Methods for Cleaning Up: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[5] Avoid generating dust.

Disposal Considerations

Dispose of 3-Bromobenzylmethylsulfone and its container in accordance with local, regional,
and national regulations. This should be done at an approved waste disposal plant.[3][4]

Conclusion

3-Bromobenzylmethylsulfone is a valuable tool for chemical synthesis, but it requires careful
and informed handling. By understanding its hazards, diligently using appropriate personal
protective equipment and engineering controls, and being prepared for potential emergencies,
researchers can work with this compound safely and effectively. This guide provides a
foundation for safe laboratory practices, but it is essential to always consult the most current
Safety Data Sheet provided by the supplier before use and to adhere to all institutional safety
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3-Bromobenzylmethylsulfone safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169642#3-bromobenzylmethylsulfone-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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